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Compound of Interest

Compound Name: 5-Cyclopropylpentanal

Cat. No.: B2521371

For Immediate Release

This technical guide provides a foundational overview of 5-Cyclopropylpentanal, a chemical
compound of interest to researchers, scientists, and professionals in the field of drug
development and organic synthesis. While specific in-depth experimental data and biological
studies on this molecule are not extensively available in public literature, this document
consolidates its known properties and outlines general methodologies for its synthesis and
characterization based on established principles for analogous chemical structures.

Core Compound Identification

The fundamental properties of 5-Cyclopropylpentanal are summarized below, providing a
clear reference for its molecular identity.

Property Value

CAS Number 147159-38-4
Molecular Formula CsH140
Molecular Weight 126.20 g/mol

Synthetic Approaches: General Methodologies
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Detailed, peer-reviewed synthetic protocols specifically for 5-Cyclopropylpentanal are not
readily found. However, based on the principles of organic chemistry, plausible synthetic routes
can be proposed. The synthesis of cyclopropyl aldehydes often involves multi-step processes.
One common approach is the homologation of an existing aldehyde, which involves extending
the carbon chain. Another strategy could involve the creation of the cyclopropyl group at a
specific position in a pre-existing aliphatic chain.

Researchers may consider a variety of methods for the synthesis of similar cyclopropyl
compounds, including modifications of existing protocols for aldehyde synthesis.

Experimental Protocols: Characterization of
Aliphatic Aldehydes

The characterization of 5-Cyclopropylpentanal would rely on standard analytical techniques
used for similar aliphatic aldehydes. The expected spectroscopic data would be crucial for
confirming the structure and purity of the compound.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b2521371?utm_src=pdf-body
https://www.benchchem.com/product/b2521371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2521371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Expected Observations for Aliphatic

Analytical Technique
Aldehydes

The aldehyde proton (CHO) typically exhibits a
singlet or a multiplet in the downfield region of
1H NMR Spectroscopy the spectrum, around 9-10 ppm. Protons on the
carbon adjacent to the carbonyl group (a-
protons) are expected to appear in the range of

2-2.7 ppm.[1][2]

The carbonyl carbon of an aldehyde is
13C NMR Spectroscopy characteristically found in the range of 190-200

ppm.[2]

A strong absorption band corresponding to the
C=0 stretch of an aliphatic aldehyde is typically
observed between 1720-1740 cm~1.

Infrared (IR) Spectroscopy B
Additionally, the C-H stretch of the aldehyde
group usually presents two weak bands in the

region of 2700-2900 cm~1.[2]

Gas chromatography-mass spectrometry (GC-

MS) is a common method for the analysis of

volatile compounds like aliphatic aldehydes.[3]
Mass Spectrometry (MS)

[4] The mass spectrum would be expected to

show a molecular ion peak and characteristic

fragmentation patterns.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a
target compound such as 5-Cyclopropylpentanal. This represents a logical progression from
initial synthesis to final purification and structural confirmation.
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General Workflow for Synthesis and Characterization
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A generalized workflow for chemical synthesis and analysis.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological
activities of 5-Cyclopropylpentanal or any associated signaling pathways. Research into
compounds with similar structural motifs, such as a cyclopropyl group, has shown a wide range
of biological effects in other molecules, but any potential activity of 5-Cyclopropylpentanal
remains to be investigated. Professionals in drug development may find this to be an
unexplored area for preliminary screening and research.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
information on synthetic and analytical methods is based on general chemical principles and
may not represent optimized or validated protocols for 5-Cyclopropylpentanal specifically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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